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Compound of Interest

Compound Name: Rochelle salt

Cat. No.: B1243658

This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) for researchers, scientists, and drug development professionals engaged in
the synthesis of Rochelle salt (sodium potassium tartrate) from cream of tartar (potassium
bitartrate).

Frequently Asked Questions (FAQs) &
Troubleshooting Guide

1. Why is my final solution yellow or brownish instead of clear?

e Cause: This discoloration is often due to impurities present in the starting cream of tartar.[1]
[2] Commercial cream of tartar may contain anti-caking agents or other substances that can
contaminate the reaction.[3]

e Solution:

o Purify the Cream of Tartar: Before the synthesis, recrystallize the cream of tartar. It is
significantly more soluble in hot water than in cold water, which allows for effective
purification.[3]

o Use Activated Charcoal: Decolorize the Rochelle salt solution by adding activated
charcoal and then filtering it.[2][4][5]

2. Instead of crystals, a paste or non-crystalline solid formed. What went wrong?
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Cause: The sudden formation of a paste is likely due to rapid crystallization from a highly
supersaturated solution.[6][7] This can happen if the solution is cooled too quickly or if there
is excessive evaporation of the solvent.

Solution:

o Control Supersaturation: Avoid excessive boiling or evaporation of the solution.[6] If a
paste forms, you may be able to salvage it by adding a minimum amount of warm water to
redissolve it completely, then allowing it to cool slowly.[7]

o Slow Cooling: Allow the solution to cool gradually. A water bath can be used to ensure a
slow and controlled cooling process.[2]

. The reaction is not proceeding, or the cream of tartar is not dissolving.

Cause: The reaction between cream of tartar and sodium carbonate (or bicarbonate) can be
endothermic, and if the temperature drops too low (around 10°C or 50°F), the reaction can
stall.[1] Additionally, cream of tartar has low solubility in cold water.[3][7]

Solution:

o Maintain Temperature: Ensure the reaction mixture is heated sufficiently, typically to just
below boiling, to facilitate the dissolution of cream of tartar and provide the necessary
energy for the reaction to proceed.[1][5][8] Continuous stirring is also crucial.[8]

. Why did | get fine, needle-like crystals instead of large, prismatic ones?

Cause: The formation of small, needle-like crystals can be a result of rapid cooling or the
absence of nucleation sites for larger crystals to grow.[2][6]

Solution:

o Use Seed Crystals: Introduce a small, well-formed prismatic crystal of Rochelle salt (a
seed crystal) into the cooling solution to encourage the growth of larger, well-defined
crystals.[6]
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o Slow Evaporation: After initial cooling and crystal formation, you can grow larger crystals
by allowing the solvent to evaporate slowly over several days.[2]

5. No crystals are forming even after the solution has cooled.

o Cause: The solution may not be sufficiently saturated for crystallization to occur. It is also
possible that mold can begin to grow in the solution if left for an extended period.

e Solution:

o Concentrate the Solution: If no crystals form, gently reheat the solution to evaporate some
of the water and increase the concentration of Rochelle salt. Then, allow it to cool again.
[91[10]

o Induce Crystallization: If the solution is saturated but crystals still do not form, try
scratching the inside of the beaker with a glass rod below the surface of the liquid to
create nucleation sites. Using a seed crystal is also a reliable method.

Quantitative Data Summary

The following tables provide a summary of reactant ratios and solubility data for the synthesis
of Rochelle salt.

Table 1. Reactant Ratios for Rochelle Salt Synthesis
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Reactant 2 Expected
Reactant 1 Reactant 2 . .
. (Sodium Water Yield
(Cream of (Sodium . Reference
Bicarbonate Volume (Rochelle
Tartar) Carbonate)
) Salt)
~112 g
200 g 250 mL ~210 g [4][9][10]
(calculated)
88 g 39.6¢ 110 mL Not Specified  [1]
Add until
804¢ o 100 mL Not Specified  [5]
fizzing stops
395¢g
120 g (monohydrate 150 mL Not Specified  [6]
)
2.05¢ 1169 25 mL Not Specified  [8]
5349
188 g 849 ~720 mL 282 ¢ [7]
(anhydrous)

Table 2: Solubility of Key Compounds

Solubility in Cold

Solubility in Hot

Compound Reference
Water Water
Cream of Tartar
_ _ 5.7 g/L at 20°C 61 g/L at 100°C [31[7]
(Potassium Bitartrate)
Rochelle Salt (Sodium
260 g/L at 0°C 660 g/L at 26°C [7]

Potassium Tartrate)

Experimental Protocols

Protocol 1: Synthesis of Rochelle Salt using Sodium Carbonate

e Preparation: In a 500 mL beaker, create a suspension of 200 g of cream of tartar in 250 mL
of distilled water.[9][10]
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» Heating: Place the beaker in a water bath and heat until the water in the bath is simmering.
[9][10]

e Reaction: Slowly add sodium carbonate in small portions to the cream of tartar suspension
while stirring continuously. Effervescence (bubbling) will occur as carbon dioxide is released.

[8][°]

o Completion: Continue adding sodium carbonate until the bubbling ceases, which indicates
the reaction is complete. The solution should become clear.[9][11]

« Filtration: While the solution is still hot, filter it through filter paper or a coffee filter to remove
any impurities or unreacted solids.[4][9]

o Crystallization: Allow the filtrate to cool slowly to room temperature. For larger crystals, the
cooling process can be slowed by leaving the beaker in the warm water bath (with the heat
turned off).[2] To increase yield, the solution can be further cooled in a refrigerator.[5][11]

o Collection and Drying: Collect the resulting crystals by decantation or filtration. Dry the
crystals by blotting them with clean filter paper.[9][10]

Protocol 2: Purification of Cream of Tartar by Recrystallization

o Dissolution: For every 6 grams of crude cream of tartar, use approximately 100 mL of
distilled water.[3] Place the cream of tartar in a beaker and add the water.

e Heating: Heat the mixture in a water bath to just about boiling, stirring to dissolve as much of
the cream of tartar as possible.[3]

o Hot Filtration: Quickly filter the hot solution through a coffee filter or filter paper to remove
insoluble impurities.[3]

o Crystallization: Allow the clear filtrate to cool to room temperature. The purified cream of
tartar will crystallize as the solution cools.[3]

o Chilling: To maximize the yield of pure crystals, place the container in a refrigerator to cool it
further.[3]
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¢ Collection: Collect the purified crystals by filtration and allow them to dry. These can now be
used for the synthesis of Rochelle salt.

Visualizations
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Caption: Experimental workflow for the synthesis of Rochelle salt.

Caption: Troubleshooting guide for Rochelle salt synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.thoughtco.com/how-to-make-rochelle-salt-3976006
https://www.reddit.com/r/crystalgrowing/comments/1hdcc56/tips_for_synthesizing_rochelle_salt/
https://chemistry.stackexchange.com/questions/158786/attempting-to-make-rochelle-salt-but-obtained-paste
https://prezi.com/p/2pojdz6rnnrq/synthesis-and-crystal-growth-of-rochelle-salt/
https://www.designer-drug.com/pte/12.162.180.114/dcd/chemistry/rochelle.html
https://byjus.com/chemistry/sodium-potassium-tartrate/
https://learning-center.homesciencetools.com/article/how-to-make-rochelle-salt-science-project/
https://www.benchchem.com/product/b1243658#refining-the-synthesis-of-rochelle-salt-from-cream-of-tartar
https://www.benchchem.com/product/b1243658#refining-the-synthesis-of-rochelle-salt-from-cream-of-tartar
https://www.benchchem.com/product/b1243658#refining-the-synthesis-of-rochelle-salt-from-cream-of-tartar
https://www.benchchem.com/product/b1243658#refining-the-synthesis-of-rochelle-salt-from-cream-of-tartar
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1243658?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

